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Compound of Interest

Compound Name: (Rac)-MEM 1003

Cat. No.: B1676191

Researchers and drug development professionals investigating novel therapeutics may come
across (Rac)-MEM 1003 in historical literature. This compound, a modulator of L-type calcium
channels, was once a candidate for treating neurological and psychiatric disorders.[1][2][3][4]
However, a thorough review of available data indicates that its clinical development was halted
due to a lack of efficacy, and there is no publicly available information on the cross-validation of
its effects in different cell lines.

(Rac)-MEM 1003, the racemic form of MEM 1003, was designed to target the influx of calcium
into neurons.[5][6] Dysregulation of calcium homeostasis is implicated in the pathophysiology

of various central nervous system disorders.[1] The hypothesis was that by modulating L-type
calcium channels, MEM 1003 could mitigate neuronal damage and cognitive decline.[1]

Clinical trials were conducted to evaluate the safety and efficacy of MEM 1003 in patients with
mild to moderate Alzheimer's disease and acute mania in bipolar disorder.[1][2][3]
Unfortunately, these Phase 2a trials failed to meet their primary endpoints.[2][4] In the
Alzheimer's disease trial, a significant placebo response was observed, obscuring any potential
therapeutic benefit.[2] Similarly, the trial for bipolar mania did not demonstrate a significant
improvement over placebo.[4]

Following these disappointing results, the development of MEM 1003 was discontinued.[4]
Consequently, there are no published studies detailing the cross-validation of (Rac)-MEM
1003's effects across various cell lines. Such preclinical data, which is crucial for understanding
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a compound's mechanism of action and potential applications, does not appear to be available
in the public domain.

The Proposed Mechanism of Action

The intended therapeutic effect of (Rac)-MEM 1003 was based on its ability to modulate L-type
calcium channels. The following diagram illustrates the proposed signaling pathway.
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Caption: Proposed mechanism of (Rac)-MEM 1003 action.

Conclusion

While (Rac)-MEM 1003 was developed with a sound scientific rationale, its clinical journey was
ultimately unsuccessful. The absence of published preclinical data, particularly comparative
studies across different cell lines, leaves a significant gap in our understanding of its cellular
effects. For researchers in the field, the story of (Rac)-MEM 1003 serves as a reminder of the
high attrition rates in drug development and the critical importance of robust preclinical data to
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support clinical translation. There are no available experimental protocols or quantitative data
to present for a comparative guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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